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Compound of Interest

Compound Name: 4-Methylumbelliferyl nonanoate

Cat. No.: B092049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of 4-Methylumbelliferyl nonanoate, a fluorogenic substrate used for the

detection and quantification of esterase activity.

Introduction
4-Methylumbelliferyl nonanoate (4-MUN) is a non-fluorescent molecule that, upon enzymatic

cleavage by esterases, releases the highly fluorescent product 4-methylumbelliferone (4-MU).

[1] This property makes it a valuable tool in various biological assays for measuring esterase

activity. The intensity of the fluorescence emitted by 4-MU is directly proportional to the

enzymatic activity, allowing for sensitive and quantitative measurements. Accurate preparation

of the 4-MUN stock solution is critical for obtaining reliable and reproducible experimental

results.

Chemical Properties
A summary of the key chemical properties of 4-Methylumbelliferyl nonanoate is provided in

the table below.
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Property Value

CAS Number 18319-93-2

Molecular Formula C₁₉H₂₄O₄

Molecular Weight 316.39 g/mol [2]

Appearance White to off-white solid powder[2]

Purity ≥95%

Excitation Wavelength (of 4-MU) ~365 nm

Emission Wavelength (of 4-MU) ~445 nm[3]

Signaling Pathway and Experimental Workflow
The enzymatic reaction and subsequent detection of fluorescence follow a straightforward

pathway. Esterase enzymes hydrolyze the ester bond in 4-Methylumbelliferyl nonanoate,

releasing 4-methylumbelliferone and nonanoic acid. The liberated 4-methylumbelliferone

exhibits strong blue fluorescence upon excitation.
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Enzymatic Cleavage of 4-Methylumbelliferyl Nonanoate
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Caption: Enzymatic hydrolysis of 4-Methylumbelliferyl nonanoate and the corresponding

experimental workflow.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 4-Methylumbelliferyl
nonanoate in Dimethyl Sulfoxide (DMSO).

Materials:

4-Methylumbelliferyl nonanoate (MW: 316.39 g/mol )

Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Weighing the Compound: Accurately weigh out 3.16 mg of 4-Methylumbelliferyl nonanoate
using an analytical balance.

Dissolving in DMSO: Transfer the weighed compound into a suitable microcentrifuge tube or

amber glass vial. Add 1.0 mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid in dissolution.

Storage: Store the 10 mM stock solution at -20°C, protected from light.[2][4] Aliquoting the

stock solution into smaller, single-use volumes is recommended to avoid repeated freeze-

thaw cycles.

Note on Solubility: While some sources suggest solubility in water, acetone, and methanol,

DMSO is a reliable solvent for preparing concentrated stock solutions of umbelliferyl
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derivatives.[2][5] For aqueous-based assays, the DMSO stock solution should be diluted to the

final working concentration in the assay buffer. Ensure the final concentration of DMSO in the

assay is low (typically <1%) to avoid solvent effects on enzyme activity.

Data Presentation
The following table summarizes the key quantitative data for the preparation of the stock

solution.

Parameter Value

Compound 4-Methylumbelliferyl nonanoate

Molecular Weight 316.39 g/mol

Desired Stock Concentration 10 mM

Mass to Weigh 3.16 mg

Solvent Dimethyl Sulfoxide (DMSO)

Final Volume 1.0 mL

Storage Temperature -20°C

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling chemical reagents.

Work in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for 4-Methylumbelliferyl nonanoate for detailed

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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